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Compound of Interest

Compound Name:
Methyl 5-bromopyridine-2-

carboxylate

Cat. No.: B1661943 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemicals like Methyl 5-bromopyridine-2-carboxylate are paramount

for ensuring laboratory safety and environmental compliance. This guide provides a

comprehensive, step-by-step procedure for the safe disposal of this compound, grounded in

established safety data.

Immediate Safety and Hazard Information
Methyl 5-bromopyridine-2-carboxylate is classified with specific hazards that necessitate

careful handling. Always consult the Safety Data Sheet (SDS) before use.

Hazard Classification:

Skin Irritation: Category 2[1]

Serious Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[1]

Precautionary Measures:

Avoid breathing dust, mist, or spray[1].
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Wash skin thoroughly after handling[1].

Use only in a well-ventilated area or outdoors[1].

Wear protective gloves, clothing, eye, and face protection[1].

Chemical and Physical Properties
A summary of the key quantitative data for Methyl 5-bromopyridine-2-carboxylate is provided

below.

Property Value

CAS Number 29682-15-3[1]

Molecular Formula C₇H₆BrNO₂[1]

Molecular Weight 216.03 g/mol

Appearance White to Almost white powder to crystal[2]

HMIS III Rating Health: 2, Flammability: 1, Physical: 0[1]

NFPA Rating Health: 2, Fire: 1, Reactivity: 0[1]

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe collection, storage, and disposal of

Methyl 5-bromopyridine-2-carboxylate waste.

3.1. Personal Protective Equipment (PPE) Requirement

Before handling the chemical waste, ensure the following PPE is worn:

Hand Protection: Protective gloves (e.g., nitrile rubber)[1].

Eye Protection: Chemical safety goggles or a face shield[1].

Skin and Body Protection: A lab coat or other suitable protective clothing[1].
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Respiratory Protection: In case of inadequate ventilation or dust formation, use a NIOSH-

approved respirator[1][3].

3.2. Waste Collection and Segregation

Designated Waste Container: Use a clearly labeled, dedicated waste container for Methyl 5-
bromopyridine-2-carboxylate and materials contaminated with it. The container should be

made of a compatible material and have a secure lid.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name: "Methyl 5-bromopyridine-2-carboxylate".

Segregation: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office. It is incompatible

with strong oxidizing agents[1][4].

3.3. On-site Storage

Storage Location: Store the sealed waste container in a designated, well-ventilated, and

cool, dry area away from heat or ignition sources[1][4].

Container Integrity: Ensure the container is kept closed when not in use to prevent the

release of dust or vapors[1].

3.4. Final Disposal Procedure

Professional Disposal Service: The disposal of Methyl 5-bromopyridine-2-carboxylate
must be handled by a licensed and authorized waste disposal company[1]. Do not attempt to

dispose of this chemical down the drain or in regular trash.

Recommended Treatment Method: The primary recommended method for disposal is

incineration. The chemical should be sent to an authorized incinerator equipped with an

afterburner and a flue gas scrubber to ensure complete destruction and to neutralize harmful

combustion byproducts[1].

Documentation: Maintain a record of the waste generated, including the amount and date of

disposal, in accordance with institutional and regulatory requirements.
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Methyl 5-
bromopyridine-2-carboxylate.
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Start: Waste Generation

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in
Designated & Labeled Container

Step 3: Segregate from
Incompatible Chemicals
(e.g., Strong Oxidizers)

Step 4: Store Securely in a
Cool, Dry, Ventilated Area

Step 5: Contact Institutional
EHS for Waste Pickup

Step 6: Licensed Collector
Transports Waste

Step 7: Final Disposal via
Authorized Incineration

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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